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Compound of Interest

Compound Name: Umbralisib

Cat. No.: B560156 Get Quote

This guide provides essential safety, handling, and disposal information for Umbralisib,

intended for researchers, scientists, and drug development professionals. The content herein is

compiled from safety data sheets and regulatory guidance to ensure the safe management of

this compound in a laboratory environment.

Important Regulatory Context: In June 2022, the U.S. Food and Drug Administration (FDA)

withdrew its approval for Umbralisib (marketed as Ukoniq) for the treatment of marginal zone

lymphoma (MZL) and follicular lymphoma (FL).[1][2][3] This decision was based on clinical trial

data that indicated a possible increased risk of death in patients receiving the drug.[2][3][4]

While its clinical use has been discontinued, Umbralisib may still be handled in research and

development settings, which necessitates strict adherence to safety protocols.

Hazard Identification
Umbralisib hydrochloride is classified with several hazards. It is harmful if swallowed, causes

both skin and serious eye irritation, and may lead to respiratory irritation.[5] Furthermore, the

compound is recognized as very toxic to aquatic life with long-lasting effects.[6]

Personal Protective Equipment (PPE)
Consistent and correct use of PPE is critical to minimize exposure risk when handling

Umbralisib. Engineering controls, such as ensuring adequate ventilation and providing

accessible safety showers and eye wash stations, are fundamental to a safe working

environment.[6][7]
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Protection Type Equipment Specification Purpose & Notes

Eye/Face Protection
Tightly fitting safety goggles

with side-shields.[7][8]

To prevent eye contact which

can cause serious irritation.[5]

Skin Protection

Chemical-impermeable gloves

(materials to be determined by

specific lab protocols based on

solvent used).[8]

To prevent skin contact which

can cause irritation.[5] Gloves

must be inspected before use

and hands should be washed

thoroughly after handling.[8]

Impervious laboratory coat or

clothing.[6][7]

Provides a barrier against

accidental spills and

contamination of personal

clothing.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[6][8]

To prevent inhalation of dust or

aerosols, which may cause

respiratory irritation.[5]

A full-face respirator may be

required if exposure limits are

exceeded or if irritation occurs.

[8]

Necessary for spill cleanup or

when adequate ventilation is

not available.

Operational Plans: Handling and Storage
Safe Handling Protocol:

Preparation: Work in a designated, well-ventilated area, preferably within a chemical fume

hood, especially when handling the powdered form.[6][8]

Control Dust: Avoid the formation of dust and aerosols during handling.[6][8]

Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes.[8]

Tool Usage: Employ non-sparking tools to prevent ignition risks from electrostatic discharge.

[8]
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Hygiene: Do not eat, drink, or smoke in the handling area.[6] Wash hands thoroughly after

handling is complete.[8]

Storage Requirements:

Store in a tightly sealed container in a cool, well-ventilated place.[6]

Protect from direct sunlight and keep away from sources of ignition.[6]

Umbralisib is incompatible with strong acids/alkalis and strong oxidizing/reducing agents.[6]

[7]

Emergency Procedures
Immediate and appropriate responses to emergencies can significantly mitigate harm.

Spill Response:

Evacuate: Evacuate non-essential personnel from the spill area.[7][8]

Ventilate: Ensure the area is adequately ventilated.[7][8]

Don PPE: Wear full personal protective equipment, including respiratory protection, before

entering the spill area.[5][7][8]

Containment: Prevent the spill from spreading or entering drains.[7][8]

Cleanup: Absorb the spill with an inert, liquid-binding material such as diatomite or universal

binders.[5][7] Decontaminate surfaces by scrubbing with alcohol.[5][7]

Disposal: Collect all contaminated materials into a suitable container for disposal according

to institutional and local regulations.[5][6]

First Aid Measures:
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Exposure Route Immediate Action

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If the person is not

breathing, begin artificial respiration, avoiding

mouth-to-mouth resuscitation. Seek immediate

medical attention.[5][7][8]

Skin Contact

Immediately remove contaminated clothing.[7]

[8] Wash the affected skin area thoroughly with

soap and plenty of water. Consult a doctor.[8]

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, holding eyelids

apart.[5][7][8] Remove contact lenses if present

and easy to do. Seek immediate medical

attention.[7]

Ingestion

Rinse the mouth with water. Do NOT induce

vomiting.[5][7][8] Never give anything by mouth

to an unconscious person. Call a physician or

Poison Control Center immediately.[8]

Disposal Plan
Proper disposal is crucial to prevent environmental contamination and ensure safety.

Laboratory Waste: Dispose of Umbralisib and any contaminated materials through an

approved waste disposal plant.[6] All disposal practices must be in strict accordance with

local, state, and federal regulations. Do not let the chemical enter drains.[8]

Disposal of Unused Clinical Medication: For unused medicine outside of a lab setting, the

FDA advises using a drug take-back location.[1][2] If one is not available, the FDA provides a

method for household trash disposal: mix the uncrushed medicine with an unappealing

substance like dirt or coffee grounds, place it in a sealed plastic bag, and dispose of it in the

trash.[1][2]

Umbralisib Handling Workflow
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The following diagram illustrates the logical workflow for the safe handling of Umbralisib from

receipt to disposal.
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Click to download full resolution via product page

Caption: Logical workflow for handling Umbralisib, including emergency procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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